LS10

• Molecular Formula: C36H64N12O10S2
• Molecular Weight: 889.1
• IUPAC Name: (4R,7S,10S,13S,16S,22S,25S,28R)-28-Amino-16-(3-guanidinopropyl)-13-isobutyl-7,22-diisopropyl-10,25-dimethyl-6,9,12,15,18,21,24,27-octaoxo-1,2-dithia-5,8,11,14,17,20,23,26-octaazacyclononacosane-4-carboxylic acid
• InChI: InChI=1S/C36H64N12O10S2/c1-16(2)12-23-32(54)43-20(8)29(51)48-27(18(5)6)34(56)46-24(35(57)58)15-60-59-14-21(37)30(52)42-19(7)28(50)47-26(17(3)4)33(55)41-13-25(49)44-22(31(53)45-23)10-9-11-40-36(38)39/h16-24,26-27H,9-15,37H2,1-8H3,(H,41,55)(H,42,52)(H,43,54)(H,44,49)(H,45,53)(H,46,56)(H,47,50)(H,48,51)(H,57,58)(H4,38,39,40)/t19-,20-,21-,22-,23-,24-,26-,27-/m0/s1
• InChI Key: CGLUMGXXJAFEMO-WOUSRVCJSA-N
• SMILES: O=C([C@@H](NC([C@H](C(C)C)NC([C@H](C)NC([C@H](CC(C)C)NC([C@H](CCCNC(N)=N)NC(CNC([C@H](C(C)C)NC([C@H](C)N1)=O)=O)=O)=O)=O)=O)=O)CSSC[C@H](N)C1=O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: CAVGRLAVC; LS-10; LS 10; LS10

Description

LS10 is a specific modulator of the action of ethanol at the large-conductance, calcium and voltage-activated potassium channel (BK channel).

Scientific Research Applications

Subheading: Anticancer Activity of LS10

Laterosporulin10 (LS10) is a defensin-like peptide derived from Brevibacillus sp. strain SKDU10, primarily recognized for its antimicrobial properties. However, recent research has uncovered its potential in cancer treatment. LS10 demonstrates cytotoxicity against various cancer cell lines (e.g., MCF-7, HEK293T, HT1080, HeLa, H1299) at concentrations below 10 µM, selectively targeting cancer cells without affecting normal prostate epithelium cells (RWPE-1). Notably, LS10 induces both apoptotic and necrotic death in cancer cells at different concentrations, making it a promising therapeutic agent for cancer treatment (Baindara et al., 2017).

Glioma-Targeted Drug Delivery with LS10

Subheading: LS10 in Glioma Therapy

LS10 peptide has been utilized as a functional ligand for targeted drug delivery specifically to glioma cells. The peptide binds selectively to NG2 proteins, which are overexpressed in glioma cells but limited in normal tissues. This selective binding enhances the localization of drugs at the glioma site, thus improving therapeutic efficacy and reducing side effects. In vivo studies demonstrated that LS10-modified nanoparticulate drug delivery systems (DDS) significantly enhanced drug accumulation at glioma sites, leading to prolonged survival in glioma-bearing mice (Chi et al., 2016).

LS10 in Modulating Ethanol Effects on BK Channels

Subheading: LS10 and Alcohol Research

LS10, a novel nonapeptide, has been identified as a modulator of ethanol's action on the BK (big potassium) channel. This discovery is significant in alcohol research, as the BK channel is a known target of ethanol and influences alcohol-related behaviors. LS10's specific action on the BK channel, without altering basal channel function, provides a unique tool to understand alcohol's effects on central nervous system function and could lead to new therapeutic approaches (Scott et al., 2018).